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Compound of Interest

Compound Name: Methyl 2-acetamidoacetate

Cat. No.: B019544 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-acetamidoacetate was not

located. The following guidance is based on the safety data for the closely related compound,

Methyl 2-acetamidoacrylate, and general laboratory safety principles. It is imperative to handle

Methyl 2-acetamidoacetate with caution and to consult with your institution's Environmental

Health and Safety (EHS) department for specific protocols.

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Methyl 2-acetamidoacetate. The

focus is on operational procedures and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Based on data for the structurally similar compound, Methyl 2-acetamidoacrylate, Methyl 2-
acetamidoacetate should be treated as a hazardous substance. The primary hazards include

skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore, a

comprehensive personal protective equipment strategy is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b019544?utm_src=pdf-interest
https://www.benchchem.com/product/b019544?utm_src=pdf-body
https://www.benchchem.com/product/b019544?utm_src=pdf-body
https://www.benchchem.com/product/b019544?utm_src=pdf-body
https://www.benchchem.com/product/b019544?utm_src=pdf-body
https://www.benchchem.com/product/b019544?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10049~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2006:34:00~~Methyl%202-acetamidoacrylate~~
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetamidoacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect for integrity before

each use.

To prevent skin contact, as the

related compound causes skin

irritation.[1][2]

Eye Protection

Chemical safety goggles

meeting appropriate standards

(e.g., ANSI Z87.1 in the US or

EN 166 in the EU).

To protect against splashes

and potential vapors that can

cause serious eye irritation.[1]

[2]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities, a chemical-

resistant apron is

recommended.

To minimize skin exposure to

spills.

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood.

To avoid inhalation of potential

vapors or aerosols that may

cause respiratory irritation.[1]

[2]

Quantitative Safety Data (for Methyl 2-acetamidoacrylate
as a reference)

Property Value

Molecular Formula C₆H₉NO₃

Molar Mass 143.14 g/mol [2][3]

Melting Point 50-52 °C[3]

Boiling Point 104 °C at 8 mmHg[3]

Flash Point >230°F (>110°C)[3]

GHS Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.[1][2]
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Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial to minimize exposure and ensure

safety.

Engineering Controls
Ventilation: All work with Methyl 2-acetamidoacetate should be conducted in a certified

chemical fume hood to minimize inhalation of vapors.

Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station

and safety shower are readily accessible in the immediate work area.

Work Practices and Hygiene
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by removing any unnecessary items and ensuring spill cleanup materials are

readily available.

Handling:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not inhale dust or vapors.[1]

Use the smallest amount of the chemical necessary for the procedure.

Keep containers tightly closed when not in use.[1]

After Handling:

Wash hands thoroughly with soap and water after handling the chemical and before

leaving the laboratory.

Decontaminate the work surface and any equipment used.

Properly remove and dispose of contaminated PPE.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep refrigerated as indicated for Methyl 2-acetamidoacrylate.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Disposal Plan
Proper disposal of Methyl 2-acetamidoacetate and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Identification: All waste contaminated with Methyl 2-acetamidoacetate, including

empty containers, used PPE, and spill cleanup materials, must be considered hazardous

waste.

Waste Collection:

Collect all solid and liquid waste in designated, properly labeled, and sealed hazardous

waste containers.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

department.

Disposal Procedure:

Dispose of the chemical waste through a licensed professional waste disposal service.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not pour down the drain or dispose of in regular trash.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for a typical laboratory experiment involving

the handling of a chemical like Methyl 2-acetamidoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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